Cas no 22746-09-4 (4,6-dimethyl-2-(piperazin-1-yl)pyrimidine)

4,6-Dimethyl-2-(piperazin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with methyl groups at the 4 and 6 positions and a piperazine moiety at the 2 position. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate in the synthesis of biologically active molecules. The compound's piperazine ring enhances solubility and bioavailability, while the dimethylpyrimidine scaffold contributes to stability and binding affinity in target interactions. Its well-defined reactivity profile allows for efficient further functionalization, making it valuable in medicinal chemistry for the development of receptor modulators or enzyme inhibitors. High purity and consistent synthesis protocols ensure reliability in research and industrial use.

4,6-dimethyl-2-(piperazin-1-yl)pyrimidine structure

22746-09-4 structure

Product Name:4,6-dimethyl-2-(piperazin-1-yl)pyrimidine

CAS No:22746-09-4

MF:C₁₀H₁₆N₄

MW:192.260841369629

MDL:MFCD00885959

CID:912455

PubChem ID:2758651

Update Time:2025-06-09

4,6-dimethyl-2-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 1-(4,6-DIMETHYL-2-PYRIMIDYL)PIPERAZINE
- 4,6-dimethyl-2-(piperazin-1-yl)pyrimidine
- 4,6-dimethyl-2-piperazin-1-ylpyrimidine
- 4,6-Dimethyl-2-piperazin-1-yl-pyrimidine
- (4,6-dimethyl-2-piperazin-1-yl)pyrimidine
- 1-(4,6-dimethyl-2-pyrimidinyl)piperazine
- 1-(4,6-dimethylpyrimidin-2-yl)piperazine
- 4,6-dimethyl-2-(1-piperazinyl)pyrimidine
- 4,6-dimethyl-2-piperazinylpyrimidine
- AKOS000268805
- 1-(4,6-dimethylpyrimidin-2-yl)piperazine, AldrichCPR
- HMS1700B05
- DTXSID90374429
- STK663215
- 4,6-DIMETHYL-2-PIPERAZINOPYRIMIDINE
- EN300-131671
- 22746-09-4
- QLTXFTSBONWMPM-UHFFFAOYSA-N
- MFCD00885959
- DB-017245
- FS-1664
- SCHEMBL1515373
- MDL： MFCD00885959
- Inchi： 1S/C10H16N4/c1-8-7-9(2)13-10(12-8)14-5-3-11-4-6-14/h7,11H,3-6H2,1-2H3
- InChI Key： QLTXFTSBONWMPM-UHFFFAOYSA-N
- SMILES： N1(C2N=C(C)C=C(C)N=2)CCNCC1

Computed Properties

Exact Mass: 192.13700
Monoisotopic Mass: 192.137496527g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 41Å²

Experimental Properties

Melting Point: 115-118
Boiling Point: 115-118°C 1mm
PSA: 41.05000
LogP: 0.89680

4,6-dimethyl-2-(piperazin-1-yl)pyrimidine Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38-22
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT

4,6-dimethyl-2-(piperazin-1-yl)pyrimidine Pricemore >>

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abcr	AB151447-2 g	1-(4,6-Dimethyl-2-pyrimidyl)piperazine, 98%; .	22746-09-4	98%	2g	€119.10	2023-05-09
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